Cas no 918523-49-6 (2-Fluoro-3-(propylsulfonamido)benzoic acid)

2-Fluoro-3-(propylsulfonamido)benzoic acid structure
918523-49-6 structure
Product Name:2-Fluoro-3-(propylsulfonamido)benzoic acid
CAS No:918523-49-6
MF:C10H12FNO4S
MW:261.269985198975
CID:2151467
Update Time:2023-08-05

2-Fluoro-3-(propylsulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-3-(propane-1-sulfonylamino)-benzoic acid
    • 2-fluoro-3-(propylsulfonylamino)benzoic acid
    • 2-FLUORO-3-(PROPYLSULFONAMIDO)BENZOIC ACID
    • 2-Fluoro-3-[(propylsulfonyl)amino]benzoic acid
    • DWKKHBFUQXVMMQ-UHFFFAOYSA-N
    • 2-Fluoro-3-[(propane-1-sulfonyl)amino]benzoic acid
    • 2-Fluoro-3-(propylsulfonamido)benzoic acid
    • Inchi: 1S/C10H12FNO4S/c1-2-6-17(15,16)12-8-5-3-4-7(9(8)11)10(13)14/h3-5,12H,2,6H2,1H3,(H,13,14)
    • InChI Key: DWKKHBFUQXVMMQ-UHFFFAOYSA-N
    • SMILES: S(CCC)(NC1C=CC=C(C(=O)O)C=1F)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 365
  • Topological Polar Surface Area: 91.8

2-Fluoro-3-(propylsulfonamido)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019100599-1g
2-Fluoro-3-(propylsulfonamido)benzoic acid
918523-49-6 95%
1g
$614.25 2023-08-31
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